Cas no 448250-64-4 (2-Chloro-N-(4-chloro-2,5-dimethoxyphenyl)acetamide)

• Product Name: 2-Chloro-N-(4-chloro-2,5-dimethoxyphenyl)acetamide
• CAS No: 448250-64-4
• MF: C₁₀H₁₁Cl₂NO₃
• MW: 264.105241060257
• MDL: MFCD01034345
• CID: 1079154
• PubChem ID: 3752628
• Update Time: 2025-06-29

2-Chloro-N-(4-chloro-2,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(4-chloro-2,5-dimethoxyphenyl)acetamide
• AC1MWOOP
• AC1Q48F7
• ALBB-002276
• BBL015716
• CTK4I8477
• MolPort-000-887-387
• STK417917
• CS-0215419
• UPCMLD0ENAT5908296:001
• MFCD01034345
• AKOS000199390
• 448250-64-4
• Z199423610
• VS-05001
• EN300-24578
• DTXSID30395936

• MDL： MFCD01034345
• Inchi： 1S/C10H11Cl2NO3/c1-15-8-4-7(13-10(14)5-11)9(16-2)3-6(8)12/h3-4H,5H2,1-2H3,(H,13,14)
• InChI Key： YPJMTYOWJCAHSC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC)NC(CCl)=O)OC

Computed Properties

• Exact Mass: 263.01200
• Monoisotopic Mass: 263.0115986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56000
• LogP: 2.60750

Additional information on 2-Chloro-N-(4-chloro-2,5-dimethoxyphenyl)acetamide

2-Chloro-N-(4-chloro-2,5-dimethoxyphenyl)acetamide (CAS No 448250-64-4): A Comprehensive Overview

The compound 2-Chloro-N-(4-chloro-2,5-dimethoxyphenyl)acetamide, identified by the CAS registry number 448250-64-4, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of acetamides, which are widely studied due to their versatile chemical properties and biological activities. The molecule features a chlorinated acetamide group attached to a substituted phenyl ring, making it a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-Chloro-N-(4-chloro-2,5-dimethoxyphenyl)acetamide through multi-step reaction pathways. Researchers have explored the use of nucleophilic aromatic substitution and coupling reactions to construct the molecule's intricate structure. The presence of multiple substituents on the phenyl ring—specifically, two methoxy groups and two chlorine atoms—contributes to its unique electronic properties and reactivity. These substituents also play a critical role in modulating the molecule's solubility, stability, and interaction with biological systems.

One of the most promising applications of CAS No 448250-64-4 lies in its potential as a precursor for drug development. Acetamides are known for their ability to inhibit certain enzymes and receptors, making them valuable leads in pharmacological research. Studies have shown that derivatives of this compound exhibit moderate activity against various enzymes, including histone deacetylases (HDACs), which are implicated in cancer progression. Furthermore, the compound's methoxy groups enhance its ability to penetrate cellular membranes, making it a candidate for targeted drug delivery systems.

In addition to its pharmacological applications, 2-Chloro-N-(4-chloro-2,5-dimethoxyphenyl)acetamide has garnered attention in materials science. Its rigid aromatic structure and functional groups make it suitable for use as a building block in supramolecular chemistry. Researchers have investigated its ability to form self-assembled monolayers and nanocomposites, which could find applications in sensors, electronics, and catalysis.

Recent studies have also highlighted the environmental fate and toxicity of CAS No 448250-64-4. Due to its complex structure and low water solubility, the compound is expected to undergo slow degradation in aquatic environments. However, its potential bioaccumulation in organisms remains an area of concern that requires further investigation.

In conclusion, 2-Chloro-N-(4-chloro-2,5-dimethoxyphenyl)acetamide (CAS No 448250-64-4) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure and functional groups make it a valuable tool for researchers exploring new drug candidates, advanced materials, and environmental chemistry. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in scientific innovation.